molecular formula C11H10N2O2 B6259629 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid CAS No. 82668-68-6

2-(1-phenyl-1H-pyrazol-5-yl)acetic acid

Cat. No. B6259629
CAS RN: 82668-68-6
M. Wt: 202.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1-Phenyl-1H-pyrazol-5-yl)acetic acid (2-PPA) is a widely studied and synthesized organic compound of the pyrazole family. It is used in a variety of scientific research applications, and is believed to have a variety of biochemical and physiological effects.

Scientific Research Applications

2-(1-phenyl-1H-pyrazol-5-yl)acetic acid is widely used in scientific research. It has been used in studies of enzyme-catalyzed reactions, as well as in studies of the interactions between proteins and other molecules. It has also been used in studies of the effects of antifungal agents on fungal growth. In addition, 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid has been used in studies of the metabolism of drugs, as well as in studies of the pharmacokinetics of drugs.

Mechanism of Action

The mechanism of action of 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid is not fully understood. However, it is believed that 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. In addition, it is believed that 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid may act as an agonist of certain receptors, such as the serotonin 5-HT2A receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid are not fully understood. However, it is believed that 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid may have a variety of effects on the body. For example, it has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which may lead to reduced drug metabolism. In addition, 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid has been shown to act as an agonist of certain receptors, such as the serotonin 5-HT2A receptor, which may lead to increased serotonin levels in the brain.

Advantages and Limitations for Lab Experiments

2-(1-phenyl-1H-pyrazol-5-yl)acetic acid has a number of advantages for use in lab experiments. It is relatively inexpensive to synthesize, and is stable in solution. In addition, it is non-toxic and has a low molecular weight, which makes it easy to work with. However, 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid is not very soluble in water, which can make it difficult to work with in some experiments.

Future Directions

There are a number of potential future directions for research involving 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid. For example, further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. In addition, further research could be conducted to explore the potential therapeutic applications of 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid, such as its use as an antifungal agent or as a drug metabolism inhibitor. Finally, further research could be conducted to explore the potential use of 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid as a drug delivery system, as well as its potential use in the synthesis of other compounds.

Synthesis Methods

2-(1-phenyl-1H-pyrazol-5-yl)acetic acid can be synthesized in a variety of ways. One common method is to synthesize it from the reaction of phenylhydrazine and acetic acid. This reaction occurs in the presence of an acid catalyst and yields 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid and water as the major products. The reaction is typically performed in an aqueous solution at a temperature of approximately 100°C. Another method of synthesizing 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid is to react phenylhydrazine with ethyl acetoacetate in the presence of an acid catalyst, such as sulfuric acid. This reaction yields 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid and acetic acid as the major products.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid involves the reaction of 1-phenyl-1H-pyrazole-5-carboxylic acid with bromoacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "1-phenyl-1H-pyrazole-5-carboxylic acid", "bromoacetic acid", "coupling agent (e.g. DCC or DIC)", "solvent (e.g. dichloromethane, dimethylformamide)" ], "Reaction": [ "Step 1: Dissolve 1-phenyl-1H-pyrazole-5-carboxylic acid and bromoacetic acid in a suitable solvent (e.g. dichloromethane, dimethylformamide).", "Step 2: Add a coupling agent (e.g. DCC or DIC) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter off the resulting precipitate and wash with cold solvent to remove any impurities.", "Step 4: Hydrolyze the intermediate in a basic solution (e.g. sodium hydroxide) to yield the final product, 2-(1-phenyl-1H-pyrazol-5-yl)acetic acid.", "Step 5: Purify the product by recrystallization or column chromatography." ] }

CAS RN

82668-68-6

Product Name

2-(1-phenyl-1H-pyrazol-5-yl)acetic acid

Molecular Formula

C11H10N2O2

Molecular Weight

202.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.